N-cycloheptyl-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-cycloheptyl-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H20FNO/c16-13-9-7-12(8-10-13)11-15(18)17-14-5-3-1-2-4-6-14/h7-10,14H,1-6,11H2,(H,17,18)
• InChI Key: OMKXVLCYWAFEIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H20FNO
• Molecular Weight: 249.32 g/mol
• Solubility: >37.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cycloheptyl-2-(4-fluorophenyl)acetamide is an organic compound with the molecular formula C15H20FNO It is characterized by the presence of a cycloheptyl group attached to the nitrogen atom and a 4-fluorophenyl group attached to the acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-2-(4-fluorophenyl)acetamide typically involves the reaction of 4-fluorophenylacetic acid with cycloheptylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can help in scaling up the synthesis while maintaining product purity and consistency.

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-2-(4-fluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-cycloheptyl-2-(4-fluorophenyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-(4-fluorophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-2-(4-fluorophenyl)acetamide
• N-cyclopentyl-2-(4-fluorophenyl)acetamide
• N-cyclooctyl-2-(4-fluorophenyl)acetamide

Uniqueness

N-cycloheptyl-2-(4-fluorophenyl)acetamide is unique due to the presence of the cycloheptyl group, which imparts distinct steric and electronic properties compared to its analogs